Cas no 1936136-31-0 (tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate
• CAS No: 1936136-31-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 5221346
• PubChem ID: 131178392
• Update Time: 2025-10-23

tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2,4-difluoro-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate

• Inchi： 1S/C10H12F2N2O2/c1-10(2,3)16-9(15)14-7-6(11)4-5-13-8(7)12/h4-5H,1-3H3,(H,14,15)
• InChI Key： NNMNZFYCEOUTDU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(F)C=CN=C1F

Additional information on tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate

Research Brief on tert-Butyl N-(2,4-Difluoropyridin-3-yl)carbamate (CAS: 1936136-31-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate (CAS: 1936136-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique difluoropyridine scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of kinase inhibitors, antimicrobial agents, and targeted therapeutics, owing to its favorable physicochemical properties and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed a modular approach, leveraging the carbamate's stability under acidic conditions to facilitate late-stage functionalization. The resulting compounds exhibited nanomolar potency against BTK, with improved selectivity profiles compared to existing clinical candidates.

In the realm of antimicrobial drug discovery, a recent patent application (WO2023051234) disclosed the use of this compound in the preparation of broad-spectrum fluoroquinolone analogs. The 2,4-difluoropyridine moiety was found to enhance membrane permeability while maintaining low cytotoxicity, addressing a critical challenge in combating multidrug-resistant pathogens. Structural-activity relationship studies revealed that the tert-butyl carbamate group plays a crucial role in modulating the compounds' pharmacokinetic properties.

Advancements in synthetic methodology have also been reported. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction using tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate as a directing group. This transformation enables the efficient introduction of diverse aryl and heteroaryl substituents at the pyridine C5 position, significantly expanding the structural diversity accessible from this scaffold. The mild reaction conditions (room temperature, aqueous medium) make this approach particularly attractive for pharmaceutical applications.

From a mechanistic perspective, computational studies published in the Journal of Chemical Information and Modeling have provided insights into the conformational preferences of this compound. Density functional theory (DFT) calculations predict a stable rotameric form where the carbamate carbonyl oxygen engages in intramolecular hydrogen bonding with the ortho-fluorine atom. This unique structural feature may contribute to the observed biological activity of derivatives.

In conclusion, tert-butyl N-(2,4-difluoropyridin-3-yl)carbamate (1936136-31-0) represents a promising scaffold with multiple applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as a valuable tool for drug discovery programs. Future research directions may explore its potential in PROTAC design and as a fluorine-containing bioisostere in lead optimization efforts.